Cas no 110514-23-3 (3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol)

• Product Name: 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol
• CAS No: 110514-23-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD08691661
• CID: 1077088
• PubChem ID: 23150277
• Update Time: 2025-05-20

3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol
• 3-(3,5-dimethylpiperidin-1-yl)propan-1-ol(SALTDATA: FREE)
• AG-D-28020
• Ambcb4022664
• CTK4A6918
• MolPort-003-179-074
• ALINDA 16709
• DTXSID30631028
• AKOS009030954
• CS-0335380
• SB41221
• MFCD08691661
• BS-36820
• 110514-23-3
• 3-(3,5-Dimethyl-1-piperidinyl)-1-propanol

• MDL： MFCD08691661
• Inchi： 1S/C10H21NO/c1-9-6-10(2)8-11(7-9)4-3-5-12/h9-10,12H,3-8H2,1-2H3
• InChI Key： DMDOZRIHHKQUFD-UHFFFAOYSA-N
• SMILES： OCCCN1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 171.16200
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 325.6±37.0 °C at 760 mmHg
• Flash Point: 150.7±26.5 °C
• PSA: 23.47000
• LogP: 1.28460
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol

Comprehensive Overview of 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol (CAS No. 110514-23-3): Properties, Applications, and Industry Insights

3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol (CAS No. 110514-23-3) is a specialized organic compound with a unique molecular structure that combines a piperidine ring with a propanol side chain. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. The presence of both 3,5-dimethylpiperidine and hydroxyl functional groups enables diverse reactivity, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its role in developing bioactive compounds and drug candidates, aligning with the growing demand for novel therapeutic agents.

In recent years, the compound’s relevance has increased due to its potential applications in central nervous system (CNS) drug development. The piperidine moiety is a common pharmacophore in neurologically active compounds, and modifications like those in 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol can enhance blood-brain barrier permeability. This aligns with current industry trends focusing on neurodegenerative disease treatments and cognitive enhancers, topics frequently searched in academic and pharmaceutical circles. Additionally, its solubility and stability properties make it suitable for formulation studies, addressing challenges in drug delivery systems.

The synthesis of 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol typically involves N-alkylation reactions, where 3,5-dimethylpiperidine is reacted with a 3-bromopropanol derivative. Optimizing this process for high yield and purity is a key focus area, as highlighted in recent patents and publications. Environmental and regulatory considerations also drive interest in green chemistry approaches, such as catalytic methods or solvent-free conditions, to reduce waste and energy consumption. These aspects resonate with the broader push for sustainable chemical manufacturing, a hot topic in both industry and academia.

From a commercial perspective, CAS No. 110514-23-3 is supplied by specialized fine chemical manufacturers catering to research institutions and pharmaceutical companies. Pricing and availability fluctuate based on demand for custom synthesis services, reflecting its niche but growing market. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with stringent Good Manufacturing Practices (GMP) standards. Such rigor is essential given the compound’s potential use in preclinical studies.

Looking ahead, the versatility of 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol positions it as a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Its derivatives could play roles in antibacterial, antiviral, or anti-inflammatory applications, areas of heightened interest post-pandemic. Furthermore, advancements in computational chemistry and AI-driven drug discovery may accelerate its adoption, as virtual screening tools identify novel uses for such scaffolds. This intersection of traditional synthesis and digital innovation underscores its future potential.

In summary, 3-(3,5-Dimethylpiperidin-1-yl)propan-1-ol (CAS No. 110514-23-3) exemplifies the synergy between structural complexity and functional adaptability in modern chemistry. Its applications span drug development, material science, and beyond, driven by evolving industry needs and technological advancements. As research continues to uncover its capabilities, this compound is poised to remain a focal point for innovation in life sciences and specialty chemicals.